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Compound of Interest

Compound Name: 2-Bromo-5-hydroxybenzaldehyde

Cat. No.: B118957

This guide provides critical safety and logistical information for handling 2-Bromo-5-
hydroxybenzaldehyde in a laboratory setting. The following procedures are designed to
ensure the safety of researchers, scientists, and drug development professionals.

Chemical Profile:

Property Value

Chemical Name 2-Bromo-5-hydroxybenzaldehyde
CAS Number 2973-80-0

Molecular Formula C7HsBrO:z

Molecular Weight 201.02 g/mol

Appearance White to tan crystals or solid[1][2]

Harmful if swallowed, Very toxic to aquatic life[3]

[4]115]

Hazards

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to minimize exposure and ensure personal safety. The following
table summarizes the recommended equipment.
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Body Part

Recommended Protection

Eyes/Face

Wear tightly fitting safety goggles with side-
shields conforming to EN 166 (EU) or NIOSH
(US) approved standards.[3] A face shield may

be necessary for splash-prone procedures.

Skin

Handle with chemical-impermeable gloves
(inspected before use).[3] Wear a laboratory
coat. For significant handling, fire/flame resistant

and impervious clothing is recommended.[3]

Respiratory

Use in a well-ventilated area.[3] If exposure
limits are exceeded or irritation is experienced, a
full-face respirator with appropriate cartridges
should be used.[3]

Handling and Storage Protocols

Safe Handling:

o Work in a well-ventilated area, preferably under a chemical fume hood.[3]

» Avoid the formation of dust and aerosols.[3]
o Do not breathe mist, gas, or vapors.[3]

» Avoid contact with skin and eyes.[3][4]

e Do not eat, drink, or smoke when using this product.[3]

e Wash hands thoroughly after handling.[3][4]

» Remove all sources of ignition.[3]

» Use spark-proof tools and explosion-proof equipment if necessary.[3]

Storage:
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o Store in a tightly closed container in a dry, cool, and well-ventilated place.[3][4]

o Keep away from incompatible materials such as strong oxidizing agents.

First Aid Measures

Immediate action is crucial in case of exposure. The following table outlines the appropriate
first aid responses.

Exposure Route First Aid Procedure

Move the victim to fresh air. If breathing is
) difficult, administer oxygen. If the victim is not
Inhalation ) ] o o
breathing, provide artificial respiration. Seek

immediate medical attention.[1][3]

Immediately remove contaminated clothing.
Skin Contact Wash the affected area with soap and plenty of

water. Consult a doctor.[3]

Rinse cautiously with pure water for at least 15
minutes, holding the eyelids open. Remove

Eye Contact contact lenses if present and easy to do.
Continue rinsing. Seek immediate medical
attention.[3][4]

Rinse mouth with water. Do NOT induce
) vomiting. Never give anything by mouth to an
Ingestion ) _
unconscious person. Call a doctor or Poison

Control Center immediately.[1][3]

Spill and Disposal Plan

Accidental Release Measures:

o Evacuate: Evacuate personnel to a safe area, keeping people away from and upwind of the
spill.[3]

» Ventilate: Ensure adequate ventilation.[3]
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» Contain: Prevent further leakage or spillage if it is safe to do so.

¢ Clean-up: Collect the spilled material using spark-proof tools and place it in a suitable,
closed container for disposal.[3] Avoid generating dust.

o Decontaminate: Clean the spill area thoroughly.
Disposal:
» Dispose of the chemical and its container at an approved waste disposal facility.[3]

o Disposal must be in accordance with all applicable federal, state, and local environmental
regulations.[3]

e Avoid release to the environment.[3][4]

Visual Workflow for Safe Handling

The following diagram illustrates the key steps for the safe handling of 2-Bromo-5-
hydroxybenzaldehyde from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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